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Compound of Interest

Compound Name: Ajicure PN 23

Cat. No.: B1179949

For Researchers, Scientists, and Drug Development Professionals
Introduction

Ajicure PN-23 is a widely utilized amine adduct-based latent curing agent and accelerator for
one-component epoxy resin systems.[1][2] Its primary function is to initiate and promote the
polymerization of epoxides at elevated temperatures while remaining stable at ambient
conditions, thus offering a long pot life.[1][3] This characteristic makes it a crucial component in
various industrial applications, including adhesives, coatings, and composite materials.[2][4]
This guide provides an in-depth overview of the safety data, handling precautions, and
experimental protocols associated with Ajicure PN-23.

Chemical and Physical Properties

Ajicure PN-23 is a pale yellow to yellow powder with a slightly characteristic odor.[5] A summary
of its key physical and chemical properties is presented in the table below.
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Property Value Source
CAS Registry No. 134091-76-2 [5]
Appearance Powder, light yellow to yellow [5]

Odor Slightly characteristic [5]
Softening Temperature 90-110°C [5]

True Specific Gravity 1.21 [5][6]
Solubility in Water (25°C) Trace [5]
Solubility in Dimethylsulfoxide Soluble (10 wt%/sol) [5]

pH Alkaline [5]
Decomposition Temperature > 300°C [5]

Toxicological Data

While not classified as a hazardous chemical, exposure to Ajicure PN-23 should be minimized.
[5] Skin and eye contact may cause mild irritation.[5][7] The available toxicological data is
summarized in the following table.
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Test Species Result Source

LD50 Acute Oral

o Mouse > 2.0 g/kg [5]
Toxicity
LD50 Acute Oral
o Rat > 2000 mg/kg [7]
Toxicity
LD50 Dermal Rabbit > 2000 mg/kg [7]
Eye Irritation (Draize's ] ) S
Rabbit Mildly irritating [5]
test)
Skin Irritation ) S
) Rabbit Mildly irritating [5]
(Draize's test)
Skin Sensitization Guinea pig None [5]
Mutagenicity (Ames ]
Negative [5]
test)
] o Not listed in NTP,
Carcinogenicity - [5]

IARC, OSHA

Handling and Safety Precautions

Proper handling and storage are crucial to ensure safety and maintain the product's integrity.
The following diagram illustrates the recommended workflow for safe handling of Ajicure PN-
23.
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[Start: Receiving Ajicure PN-Z?D

Store appropriately

Storage
- Keep container tightly closed
- Store in a cool, dark place
- Avoid humidity and high temperatures

Prepare for use

Preparation for Handling
- Ensure good ventilation
- Use explosion-proof equipment

Don appropriate PPE

Personal Protective Equipment (PPE)
- Protective clothing
- Protective gloves
- Safety spectacles or goggles
- Dust respiratory protection

Proceed with handling

Handling Process
- Prevent dust inhalation
- Avoid contact with skin and eyes

1
After handling :In case of spill

Accidental Release
- Secure well-ventilated area
- Wear appropriate PPE Dispose of used material
- Vacuum or sweep up spills
- Transfer to suitable containers

Post-Handling

- Wash hands and face thoroughly Dispose of waste

Disposal
- Incinerate where permitted
- Comply with national and local regulations

End of Process

Click to download full resolution via product page

Caption: Safe Handling Workflow for Ajicure PN-23.
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First-Aid Measures

In case of accidental exposure, the following first-aid measures should be taken[5]:

» Eye Contact: Immediately irrigate with clean water for at least 15 minutes and seek urgent
medical attention.

» Skin Contact: Remove contaminated clothing and wash the affected area with plenty of soap
and water. If swelling or redness occurs, seek medical attention.

 Inhalation: Move the individual to fresh air immediately. If necessary, provide oxygen or
artificial respiration and seek medical attention if effects persist.

 Ingestion: If the person is conscious, have them drink plenty of water to induce vomiting and
seek medical attention. Never give anything by mouth to an unconscious person.

Experimental Protocols

Ajicure PN-23 is primarily used as a latent curing agent or an accelerator in one-component
epoxy formulations.[4][6] A generalized experimental workflow for evaluating its performance is
detailed below.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.ac-catalysts.com/DOCS/AJICURE/Pn-23MSDS.pdf
http://www.epoxy-hardener.com/application/
http://www.epoxy-hardener.com/guideline/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1179949?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing
(Start: Material Preparatior)

:

Formulation
- Liquid Epoxy Resin (e.g., Bisphenal A type)
- Ajicure PN-23 (as hardener or accelerator)
- Other additives (e.g., fillers, diluents)

Mixing

- Use a vacuum mixer to avoid moisture absorption
- If using a kneading roller, add Ajicure PN-23 at the end

Characterize uncured mixture Prepare samples for curing

Curing
- Apply the formulation to a substrate
- Cure at a defined temperature and time (e.g., 80-120°C for 30-60 min)

Pot Life Determination
- Measure initial viscosity
- Store at a specific temperature (e.g., 40°C)
- Monitor viscosity over time until it doubles ¢

Evaluate cured properties

Performance Testing of Cured Product
- Glass Transition Temperature (Tg) via DSC
- Tensile Shear Strength
- Hardness

(End: Data Analysis l

Click to download full resolution via product page

Caption: Experimental Workflow for Epoxy Formulation using Ajicure PN-23.

Typical Formulation and Curing Parameters
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The recommended dosage of Ajicure PN-23 is 15-25 phr (parts per hundred resin) when used
as a hardener and 1-5 phr as an accelerator with a liquid epoxy resin (EEW 190).[2] Typical
curing conditions range from 80°C to 120°C for 30 to 60 minutes.[4]

The following table presents typical performance data for Ajicure PN-23 in a Bisphenol A epoxy
resin formulation.

Curing
Property Dosage (phr) o Value Source
Condition
Gel Time 20 100°C 4 min Ajinomoto
Glass Transition ) .
20 120°C for 30 min 134°C Ajinomoto
Temp. (TQ)
Tensile Shear ) -
25 100°C for 60 min 118 kgf/cm? Ajinomoto
Strength
Storage Stability
20 40°C 1 month [2][6]

(Pot Life)

Signaling Pathways in Curing

While the precise chemical reactions are proprietary, the general mechanism involves the
amine adduct of Ajicure PN-23 acting as a nucleophile to open the epoxide ring of the resin,
initiating a chain-growth polymerization. As a latent agent, this reaction is triggered by heat,
which increases the solubility and reactivity of the Ajicure PN-23 within the epoxy matrix. When
used as an accelerator for dicyandiamide (DICY), it facilitates the reaction between the DICY
and the epoxy resin at lower temperatures.[6]
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Caption: Simplified Curing Pathway of Epoxy Resin with Ajicure PN-23.

Disclaimer: This document is intended for informational purposes only and should not be used
as a substitute for a formal Safety Data Sheet (SDS) provided by the manufacturer. Always
refer to the official SDS for the most current and complete safety and handling information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Ajicure PN-23: A Comprehensive Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1179949#ajicure-pn-23-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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